Cas no 2137095-41-9 (potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate)

• Product Name: potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate
• CAS No: 2137095-41-9
• CID: 4639671
• Update Time: 2025-05-19

potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate

Additional information on potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate

Introduction to Potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate (CAS No. 2137095-41-9)

Compound with the CAS number 2137095-41-9 and the product name Potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The detailed examination of its chemical properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in contemporary chemical biology.

The molecular structure of Potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate incorporates a potent combination of functional groups that contribute to its versatile reactivity and biological activity. The presence of a hydroxyl group on the pyrrolidine ring and the oxazole moiety at the carboxylate position creates a scaffold that is highly conducive to further chemical modifications. These modifications are crucial for tailoring the compound’s pharmacological properties, making it a valuable candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their pharmacological potential. Heterocycles, such as those found in Potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate, are known for their ability to interact with biological targets in diverse ways. The oxazole ring, in particular, has been extensively studied for its role in various biological processes and its suitability as a pharmacophore. The compound’s unique stereochemistry, indicated by the (3S) configuration of the pyrrolidine ring, further enhances its potential as a lead compound in drug discovery.

The synthesis of Potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps typically include the formation of the oxazole ring followed by the introduction of the pyrrolidine moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis methods, have been employed to achieve high yields and enantioselectivity. These methods are essential for producing compounds with specific stereochemical configurations, which are often critical for their biological activity.

One of the most compelling aspects of Potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate is its potential application in addressing various therapeutic challenges. Current research indicates that this compound exhibits promising activities against multiple targets relevant to human health. For instance, studies have shown that it can modulate enzyme activity and interfere with signaling pathways associated with diseases such as cancer and inflammation. The ability to interact selectively with these targets makes it an attractive candidate for further development into a novel drug.

The pharmacokinetic properties of Potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate are also under investigation to ensure its suitability for clinical use. Factors such as solubility, stability, and metabolic degradation pathways are critical considerations in drug development. Preliminary studies suggest that this compound possesses favorable pharmacokinetic characteristics that could enhance its bioavailability and therapeutic efficacy. Further research is needed to fully elucidate these properties and optimize them for clinical applications.

The role of computational chemistry in understanding the behavior of complex molecules like Potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. This information is invaluable for designing experiments and guiding synthetic efforts towards achieving desired pharmacological outcomes. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

In conclusion, Potassium 2-{[(3S)-3-hydroxypyrrolidin-1-yl]methyl}-1,3-oxazole-4-carboxylate (CAS No. 2137095-41-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and promising biological activities make it a compelling subject for further research and development. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine today.